![molecular formula C23H16O7 B301357 4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid](/img/structure/B301357.png)
4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid
Overview
Description
4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. The compound may also interact with cell membranes, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation in animal models and inhibit the growth of cancer cells. The compound has also been found to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid in lab experiments is its broad range of potential applications. However, one limitation is its relatively high cost compared to other compounds.
Future Directions
For research include the development of new drug delivery systems and investigation of its use in combination with other compounds.
Synthesis Methods
The synthesis method of 4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid involves the reaction of 3-methylbenzoic acid with 2-furaldehyde and acetic anhydride in the presence of a catalyst. The resulting product is then treated with sodium hydroxide to obtain the final compound. This method has been optimized to yield a high purity product with a good yield.
Scientific Research Applications
The scientific research application of 4-{5-[(4,6-Dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]-2-furanyl}-3-methylbenzoic acid is broad and diverse. It has been studied for its potential use as a drug delivery system, anti-inflammatory agent, and anti-cancer agent. The compound has also been investigated for its ability to inhibit the growth of bacteria and fungi.
properties
Molecular Formula |
C23H16O7 |
|---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
4-[5-[(4,6-dioxo-2-phenyl-1,3-dioxan-5-ylidene)methyl]furan-2-yl]-3-methylbenzoic acid |
InChI |
InChI=1S/C23H16O7/c1-13-11-15(20(24)25)7-9-17(13)19-10-8-16(28-19)12-18-21(26)29-23(30-22(18)27)14-5-3-2-4-6-14/h2-12,23H,1H3,(H,24,25) |
InChI Key |
BRVJEYRLPINJLX-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)OC(OC3=O)C4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)OC(OC3=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![17-(3-Bromo-4-methylphenyl)-1-methyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)](/img/structure/B301274.png)
![17-(4-Fluorophenyl)-1,8-dimethyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)](/img/structure/B301275.png)
![methyl 2-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}benzoate](/img/structure/B301276.png)
![2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}-N-(1-isopropyl-2-methylpropyl)acetamide](/img/structure/B301277.png)
![methyl4-{3-methyl-5-oxo-4-[(5-phenyl-2-furyl)methylene]-4,5-dihydro-1H-pyrazol-1-yl}benzoate](/img/structure/B301280.png)
![Isopropyl 4-(5-{[3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate](/img/structure/B301284.png)
![propan-2-yl 4-[({[1-(2-fluorophenyl)-1H-tetrazol-5-yl]sulfanyl}acetyl)amino]benzoate](/img/structure/B301286.png)
![isopropyl 4-{5-[(1,3-diethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate](/img/structure/B301287.png)
![N-(3,4-dimethylphenyl)-2-{[1-(3,4-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide](/img/structure/B301288.png)
![5-[(2-chloro-4-fluorobenzyl)sulfanyl]-1-(3,4-dimethylphenyl)-1H-tetraazole](/img/structure/B301289.png)
![2-{[1-(3,4-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(2-fluorophenyl)acetamide](/img/structure/B301291.png)
![ethyl 5-(3-ethoxy-4-methoxyphenyl)-2-(3-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B301292.png)
![ethyl 2-(3-bromo-4-methoxybenzylidene)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B301294.png)
![ethyl 2-(2,3-dihydro-1,4-benzodioxin-6-ylmethylene)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B301297.png)